Cyclohexyl 2-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)-3-methylbutanoate (non-preferred name)

• Molecular Formula: C29H31NO4
• Molecular Weight: 457.6 g/mol
• IUPAC Name: cyclohexyl 2-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)-3-methylbutanoate
• InChI: InChI=1S/C29H31NO4/c1-16(2)26(29(33)34-17-10-4-3-5-11-17)30-27(31)24-22-18-12-6-7-13-19(18)23(25(24)28(30)32)21-15-9-8-14-20(21)22/h6-9,12-17,22-26H,3-5,10-11H2,1-2H3
• InChI Key: WWYBIZOJBKCRET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)OC1CCCCC1)N2C(=O)C3C(C2=O)C4C5=CC=CC=C5C3C6=CC=CC=C46

Description

Cyclohexyl 2-{16,18-dioxo-17-azapentacyclo[6650(2),?0?,(1)?0(1)?,(1)?]nonadeca-2(7),3,5,9(14),10,12-hexaen-17-yl}-3-methylbutanoate is a complex organic compound with a unique structure It is characterized by a cyclohexyl group attached to a pentacyclic core with multiple functional groups, including ketones and an azapentacyclic system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cyclohexyl 2-{16,18-dioxo-17-azapentacyclo[6.6.5.0(2),?.0?,(1)?.0(1)?,(1)?]nonadeca-2(7),3,5,9(14),10,12-hexaen-17-yl}-3-methylbutanoate involves multiple steps. The starting materials typically include cyclohexanone and a series of reagents to build the pentacyclic core. The reaction conditions often require controlled temperatures and the use of catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for larger batches, ensuring the purity of the final product, and implementing safety measures to handle potentially hazardous reagents .

Chemical Reactions Analysis

Types of Reactions

Cyclohexyl 2-{16,18-dioxo-17-azapentacyclo[6.6.5.0(2),?.0?,(1)?.0(1)?,(1)?]nonadeca-2(7),3,5,9(14),10,12-hexaen-17-yl}-3-methylbutanoate can undergo various chemical reactions, including:

Oxidation: The ketone groups can be oxidized to form carboxylic acids.

Reduction: The ketone groups can be reduced to alcohols.

Substitution: Functional groups on the pentacyclic core can be substituted with other groups under appropriate conditions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

Cyclohexyl 2-{16,18-dioxo-17-azapentacyclo[6.6.5.0(2),?.0?,(1)?.0(1)?,(1)?]nonadeca-2(7),3,5,9(14),10,12-hexaen-17-yl}-3-methylbutanoate has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of cyclohexyl 2-{16,18-dioxo-17-azapentacyclo[6.6.5.0(2),?.0?,(1)?.0(1)?,(1)?]nonadeca-2(7),3,5,9(14),10,12-hexaen-17-yl}-3-methylbutanoate involves its interaction with specific molecular targets. These targets may include enzymes or receptors, leading to changes in cellular pathways and biological effects. The exact pathways and molecular targets are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

• 2-{16,18-dioxo-17-azapentacyclo[6.6.5.0(2),?.0?,(1)?.0(1)?,(1)?]nonadeca-2(7),3,5,9(14),10,12-hexaen-17-yl}propanoic acid
• Methyl 2-{16,18-dioxo-17-azapentacyclo[6.6.5.0(2),?.0?,(1)?.0(1)?,(1)?]nonadeca-2(7),3,5,9(14),10,12-hexaen-17-yl}acetate .

Uniqueness

Cyclohexyl 2-{16,18-dioxo-17-azapentacyclo[6.6.5.0(2),?.0?,(1)?.0(1)?,(1)?]nonadeca-2(7),3,5,9(14),10,12-hexaen-17-yl}-3-methylbutanoate is unique due to its specific cyclohexyl group and the arrangement of functional groups on the pentacyclic core.